(2,2-Difluoro-1-phenylcyclopropyl)methanesulfonyl chloride

• IUPAC Name: (2,2-difluoro-1-phenylcyclopropyl)methanesulfonyl chloride
• InChI: InChI=1S/C10H9ClF2O2S/c11-16(14,15)7-9(6-10(9,12)13)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key: XHFCIUPNPVQWGI-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(F)F)(CS(=O)(=O)Cl)C2=CC=CC=C2
• Molecular Formula: C10H9ClF2O2S
• Molecular Weight: 266.69 g/mol

Description

(2,2-Difluoro-1-phenylcyclopropyl)methanesulfonyl chloride , also known as mesyl chloride , is an organosulfur compound with the chemical formula CH₃SO₂Cl . It is a colorless liquid that dissolves in polar organic solvents but reacts with water, alcohols, and many amines. The compound contains a cyclopropyl ring, two fluorine atoms, and a phenyl group attached to a sulfonyl chloride functional group.

Scientific Research Applications

Electrochemical Properties and Applications

• Methanesulfonyl chloride forms a room temperature ionic liquid with AlCl3, showing potential in the electrochemical field. This has been demonstrated in studies exploring the properties of vanadium pentoxide films in such electrolytes, revealing the reversible intercalation of sodium into these films, which is significant for cathode development in batteries (Su, Winnick, & Kohl, 2001).

Chemical Reaction Dynamics and Mechanisms

• The one-electron reduction of methanesulfonyl chloride leads to sulfonyl radicals and chloride ions. This process is significant in understanding reaction dynamics and mechanisms in organic chemistry, with implications for isomerization processes in certain compounds (Tamba et al., 2007).
• Studies on the solvolysis of methanesulfonyl chloride in various solvents have provided insights into transition state structures and reaction mechanisms, critical for understanding and predicting chemical reactions in different environments (Yang, Kang, Koo, & Lee, 1997).

Synthesis and Material Development

• Methanesulfonyl chloride is used in the synthesis of various organic compounds, including fluorinated beta-ketosulfones and disulfones. This demonstrates its role in creating functionalized molecules for material science and pharmaceutical applications (Ni, Zhang, & Hu, 2009).
• The compound has been employed in the synthesis of difluoroallyl mesylates, showcasing its utility in complex organic synthesis processes involving novel rearrangements and bond formations (Ando et al., 2005).

Molecular Structure Analysis

• Electron diffraction studies have been conducted to determine the molecular structure of methane sulfonyl chloride. This research is fundamental in understanding the geometric parameters of such molecules, which is crucial for designing and predicting the behavior of similar compounds (Hargittai & Hargittai, 1973).